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Compound of Interest

Compound Name: 2,3-Dichloropropionitrile

Cat. No.: B1359809 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,3-Dichloropropionitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2,3-
Dichloropropionitrile (CAS No. 2601-89-0). The information is curated for researchers,

scientists, and professionals in drug development who require precise data for experimental

design, synthesis, and safety protocols.

Chemical Identity and Structure
2,3-Dichloropropionitrile, also known as α,β-dichloropropionitrile, is a halogenated organic

compound.[1] Its chemical structure consists of a three-carbon chain with two chlorine atoms

and a nitrile group.[1]

IUPAC Name: 2,3-dichloropropanenitrile[2]

Molecular Formula: C₃H₃Cl₂N[2][3][4]

CAS Registry Number: 2601-89-0[2][4]

Synonyms: 2,3-Dichloropropanenitrile, α,β-Dichloropropionitrile, DCPN[2][3][5]

Tabulated Physical Properties
The quantitative physical properties of 2,3-Dichloropropionitrile are summarized in the table

below for ease of reference and comparison.
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Property Value Units
Notes and
Citations

Molecular Weight 123.97 g/mol [2][3][6]

Appearance
Colorless to pale

yellow liquid
-

At room temperature,

with a sharp, irritating

odor.[1]

Density 1.35 g/cm³ [1][3][6]

Boiling Point 62 - 63 °C
At 13 mmHg (1.73

kPa).[3][6][7]

Melting Point 243 °C Decomposes.[1][3][7]

Flash Point 83.9 °C [1][8]

Refractive Index 1.452 - 1.464 - [1][3]

Vapor Pressure 0.484 mmHg At 25°C.[1][3]

Solubility

Insoluble in water.

Soluble in benzene,

ethanol, and

chloroform.

- [3][9][10]

LogP (Octanol/Water

Partition Coefficient)
1.356 -

A calculated property

indicating moderate

lipophilicity.[1][11]

Experimental Protocols for Property Determination
While the specific experimental documentation for the cited values is not publicly available, the

determination of these physical properties follows standardized laboratory procedures. Below

are detailed general methodologies for key experiments.

Determination of Boiling Point (Reduced Pressure)
The boiling point of 2,3-Dichloropropionitrile is reported at reduced pressure (13 mmHg), a

common practice for compounds that may decompose at their atmospheric boiling point.
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Methodology: Vacuum Distillation

Apparatus Setup: A distillation apparatus is assembled, including a round-bottom flask, a

Claisen adapter, a thermometer, a condenser, a receiving flask, and a vacuum pump with a

manometer. The system must be airtight.

Sample Preparation: A sample of 2,3-Dichloropropionitrile is placed in the round-bottom

flask along with boiling chips to ensure smooth boiling.

Evacuation: The system is carefully evacuated to the desired pressure (13 mmHg), which is

monitored by the manometer.

Heating: The flask is gently heated using a heating mantle.

Observation: The temperature at which the liquid boils and the vapor condenses on the

thermometer bulb is recorded as the boiling point at that specific pressure. The first and last

drops of distillate are often recorded as the boiling range.

Determination of Density
Methodology: Pycnometry

Pycnometer Calibration: A pycnometer (a flask with a specific, known volume) is cleaned,

dried, and weighed empty. It is then filled with a reference substance of known density (e.g.,

deionized water) at a specific temperature (e.g., 20°C) and weighed again. The exact volume

of the pycnometer is calculated.

Sample Measurement: The pycnometer is emptied, cleaned, and dried. It is then filled with

2,3-Dichloropropionitrile at the same temperature and weighed.

Calculation: The density of the sample is calculated by dividing the mass of the sample by

the calibrated volume of the pycnometer.

Determination of Refractive Index
Methodology: Refractometry
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Instrument Calibration: An Abbe refractometer is calibrated using a standard of known

refractive index (e.g., distilled water).

Sample Application: A few drops of 2,3-Dichloropropionitrile are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields

is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature is

also recorded as the refractive index is temperature-dependent.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the physical characterization of a

chemical substance like 2,3-Dichloropropionitrile.
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Caption: Workflow for Physical Property Characterization.
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Applications and Safety
2,3-Dichloropropionitrile serves as a key intermediate in the synthesis of various

agrochemicals and pharmaceuticals.[1] It is a reagent used in the preparation of functionalized

3-aminothiophenes.[9][10] Due to its chemical nature, it must be handled with care. It is

classified as toxic by inhalation, in contact with skin, and if swallowed.[3] Appropriate personal

protective equipment and handling in a chemical fume hood are mandatory.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1359809#2-3-dichloropropionitrile-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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